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Compound of Interest

Compound Name: Occidentalol

Cat. No.: B15194147

This guide provides comprehensive procedures for the proper disposal of Occidentalol,
ensuring the safety of laboratory personnel and compliance with environmental regulations.
The following protocols are designed for researchers, scientists, and drug development
professionals to manage and dispose of this chemical waste effectively.

Occidentalol: Chemical and Physical Properties

Occidentalol is a naturally occurring sesquiterpenoid alcohol.[1] A summary of its key chemical
and physical properties is essential for determining the appropriate disposal route.
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Property Value Source
Chemical Formula C15H240 [1112]
Molecular Weight 220.35 g/mol [11[2][3]

Not specified (assumed to be a
Appearance solid or oil at room

temperature)

- _ ~306.33 °C @ 760 mm Hg
Boiling Point , [4]
(estimated)

) ~236 °F/ 113.1 °C (Tag
Flash Point . [4]
Closed Cup, estimated)

- 13.31 mg/L @ 25 °C
Water Solubility (estimated) [4]
estimate

logP (o/w) 4.266 (estimated) [4]

Hazard Assessment and Waste Classification

Before disposal, a mandatory hazardous waste determination must be performed for any
chemical.[5] Wastes are generally classified as hazardous if they are specifically "listed" by
regulatory agencies like the EPA or if they exhibit one of the four "characteristics” of hazardous
waste: ignitability, corrosivity, reactivity, or toxicity.[5][6][7]

« Ignitability: A liquid waste is considered ignitable if its flash point is below 140°F (60°C).[6][7]
Occidentalol's estimated flash point of 113.1°C is well above this threshold, so it is not
classified as an ignitable hazardous waste (EPA code D001).

o Corrosivity: This applies to agueous wastes with a pH < 2 or > 12.5.[6][8] As an alcohol,
Occidentalol is not corrosive (EPA code D002).

o Reactivity: This applies to substances that are unstable, react violently with water, or can
generate toxic gases.[6][8] There is no evidence to suggest Occidentalol is reactive (EPA
code D003).
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» Toxicity: This is determined by specific tests (TCLP) for certain contaminants.[7] While
specific toxicity data for Occidentalol is not readily available, it is not currently on EPA's lists
of toxic wastes (D004-D043) or acutely hazardous "P-list" wastes.[9]

Based on available data, pure, unused Occidentalol does not meet the criteria for a
characteristic hazardous waste. However, it should never be disposed of in the regular trash or
down the drain.[10][11] Drain disposal is reserved for small quantities of water-soluble, non-
hazardous materials.[10][12] Occidentalol's low water solubility makes it unsuitable for sewer
disposal.

Therefore, Occidentalol should be managed as a non-halogenated organic chemical waste.

Standard Operating Procedure for Occidentalol
Disposal

This protocol outlines the step-by-step process for the safe collection and disposal of
Occidentalol waste.

» Personal Protective Equipment (PPE): Before handling, wear standard laboratory PPE,
including chemical-resistant gloves (e.qg., nitrile), safety glasses or goggles, and a lab coat.

o Waste Container Selection:

o Select a clean, compatible waste container with a secure, screw-top cap.[11][12]
Polyethylene or glass containers are appropriate.

o The container must be free of damage and compatible with organic solvents.[9][11]
o Ensure the container is clearly labeled.
e Labeling:

o Affix a hazardous waste tag or your institution's approved chemical waste label to the
container before adding any waste.[5]

o Clearly write "Occidentalol” and list any other chemical constituents in the waste stream.
Avoid abbreviations.
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o Indicate that the waste is "Non-Halogenated Organic Waste."

o Waste Accumulation:

o Transfer Occidentalol waste into the labeled container using a funnel.

o Keep the waste container securely capped at all times, except when adding waste.[9][12]
Funnels should not be left in the container opening.

o Do not overfill the container. Leave at least one inch of headspace to allow for expansion.
[12]

e Segregation and Storage:

o Store the Occidentalol waste container in a designated "Satellite Accumulation Area"
(SAA).[5][12]

o Ensure incompatible waste types are segregated. For example, store organic wastes
separately from acids, bases, and oxidizers.[12]

o The SAA should be under the control of laboratory personnel and inspected weekly for
leaks.[11][12]

e Request for Pickup:

o Once the waste container is full or you are discontinuing the process, contact your
institution's Environmental Health & Safety (EH&S) department to arrange for a waste
pickup.[5]

o Do not accumulate more than 55 gallons of hazardous waste in an SAA.[5]

Empty containers that held pure Occidentalol must also be disposed of properly.

» Triple Rinse: Rinse the empty container three times with a suitable solvent (e.g., ethanol or
acetone).

o Collect Rinsate: The solvent rinsate must be collected and disposed of as chemical waste.[9]
Add the rinsate to your "Non-Halogenated Organic Waste" container.
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o Deface Label: After rinsing, deface or remove the original product label to prevent confusion.

o Final Disposal: The clean, triple-rinsed container can typically be disposed of in the regular
laboratory glassware or plastic recycling bin, in accordance with institutional policy.[9]

Disposal Workflow and Decision Logic

The following diagrams illustrate the decision-making process for chemical waste disposal and
the specific workflow for Occidentalol.

Caption: Decision logic for classifying chemical laboratory waste.
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Caption: Step-by-step workflow for the disposal of Occidentalol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15194147?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/11138655
https://webbook.nist.gov/cgi/cbook.cgi?ID=C473176
https://www.chemeo.com/cid/11-402-2/occidentalol
https://www.thegoodscentscompany.com/data/rw1592491.html
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://dam.assets.ohio.gov/image/upload/epa.ohio.gov/Portals/32/pdf/ID%20haz%20waste.pdf
https://ehs.wsu.edu/chemical-waste/chemical-waste-identification/
https://ehs.wsu.edu/chemical-waste/chemical-waste-identification/
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b15194147#occidentalol-proper-disposal-procedures
https://www.benchchem.com/product/b15194147#occidentalol-proper-disposal-procedures
https://www.benchchem.com/product/b15194147#occidentalol-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15194147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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